Cas no 1609400-75-0 ([1-(1H-tetrazol-5-yl)ethyl]amine methanesulfonate)

• Product Name: [1-(1H-tetrazol-5-yl)ethyl]amine methanesulfonate
• CAS No: 1609400-75-0
• MF: C₄H₁₁N₅O₃S
• MW: 209.226838350296
• MDL: MFCD13193927
• CID: 4608377
• Update Time: 2025-11-01

[1-(1H-tetrazol-5-yl)ethyl]amine methanesulfonate Chemical and Physical Properties

Names and Identifiers

• [1-(1H-tetrazol-5-yl)ethyl]amine methanesulfonate

• MDL： MFCD13193927
• Inchi： 1S/C3H7N5.CH4O3S/c1-2(4)3-5-7-8-6-3;1-5(2,3)4/h2H,4H2,1H3,(H,5,6,7,8);1H3,(H,2,3,4)
• InChI Key： JHWRLWXEALNHRN-UHFFFAOYSA-N
• SMILES： S(O)(=O)(=O)C.C(C1=NN=NN1)(N)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 1

Additional information on [1-(1H-tetrazol-5-yl)ethyl]amine methanesulfonate

Comprehensive Overview of [1-(1H-tetrazol-5-yl)ethyl]amine methanesulfonate (CAS No. 1609400-75-0)

[1-(1H-tetrazol-5-yl)ethyl]amine methanesulfonate, with the CAS number 1609400-75-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique tetrazole ring, a five-membered heterocycle known for its versatility in medicinal chemistry. The presence of the methanesulfonate group enhances its solubility and stability, making it a valuable intermediate in drug synthesis. Researchers are increasingly exploring its potential applications in small molecule therapeutics and bioconjugation, aligning with current trends in precision medicine and targeted drug delivery.

The compound's structural attributes, particularly the 1H-tetrazol-5-yl moiety, contribute to its role as a bioisostere for carboxylic acids. This property is highly sought after in drug design, as it improves metabolic stability and bioavailability. Recent studies highlight its utility in developing kinase inhibitors and GPCR modulators, addressing growing demand for treatments in oncology and neurology. With the rise of AI-driven drug discovery, computational models frequently reference 1609400-75-0 as a scaffold for virtual screening, underscoring its relevance in modern high-throughput screening workflows.

From a synthetic perspective, [1-(1H-tetrazol-5-yl)ethyl]amine methanesulfonate is synthesized via nucleophilic substitution reactions, often involving cyanamide derivatives. Its purity and yield are critical for downstream applications, prompting advancements in green chemistry techniques to optimize production. Environmental concerns and regulatory pressures have led to innovations in catalytic processes, reducing waste and energy consumption. These developments resonate with the broader shift toward sustainable chemistry, a topic frequently searched by industry professionals and academics alike.

The compound's physicochemical properties, such as its melting point, solubility profile, and pKa, are well-documented in literature. These parameters are essential for formulation scientists working on oral bioavailability enhancement, a recurring challenge in pharmacokinetics. Additionally, its compatibility with polymeric carriers has sparked interest in nanoparticle-based drug delivery, a trending area in nanomedicine research. Such applications align with frequent search queries like "improving drug solubility" and "advanced drug formulation technologies."

In analytical chemistry, CAS 1609400-75-0 is characterized using techniques like HPLC, NMR, and mass spectrometry. These methods ensure batch-to-batch consistency, a priority for regulatory compliance in GMP manufacturing. The compound's stability under various pH conditions and thermal stress is also a key focus, reflecting industry demands for robust quality control protocols. Discussions on platforms like ResearchGate often highlight these analytical challenges, further driving interest in the compound.

Looking ahead, [1-(1H-tetrazol-5-yl)ethyl]amine methanesulfonate is poised to play a pivotal role in emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. Its modular structure allows for facile derivatization, a feature highly valued in fragment-based drug design. As the pharmaceutical industry pivots toward personalized therapies, this compound's adaptability positions it as a cornerstone in next-generation drug discovery pipelines. Searches for "innovative drug scaffolds" and "next-gen therapeutics" often intersect with its scientific narrative, reinforcing its prominence in contemporary research.